Cas no 1805219-34-4 (6-Bromo-2-methyl-3-(trifluoromethoxy)aniline)

6-Bromo-2-methyl-3-(trifluoromethoxy)aniline is a halogenated aniline derivative featuring a bromo substituent at the 6-position, a methyl group at the 2-position, and a trifluoromethoxy group at the 3-position. This compound is of interest in pharmaceutical and agrochemical research due to its unique structural properties, which enable its use as a versatile intermediate in the synthesis of more complex molecules. The presence of both bromine and trifluoromethoxy groups enhances its reactivity in cross-coupling reactions and other transformations, while the aniline moiety provides a handle for further functionalization. Its well-defined structure and stability make it suitable for applications in medicinal chemistry and material science.

6-Bromo-2-methyl-3-(trifluoromethoxy)aniline structure

1805219-34-4 structure

Product Name:6-Bromo-2-methyl-3-(trifluoromethoxy)aniline

CAS No:1805219-34-4

MF:C₈H₇BrF₃NO

MW:270.046491861343

CID:5002201

Update Time:2025-11-07

6-Bromo-2-methyl-3-(trifluoromethoxy)aniline Chemical and Physical Properties

Names and Identifiers

- 6-Bromo-2-methyl-3-(trifluoromethoxy)aniline
- Inchi： 1S/C8H7BrF3NO/c1-4-6(14-8(10,11)12)3-2-5(9)7(4)13/h2-3H,13H2,1H3
- InChI Key： WXGHLAYOULXGDA-UHFFFAOYSA-N
- SMILES： BrC1C=CC(=C(C)C=1N)OC(F)(F)F

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 14
Rotatable Bond Count: 1
Complexity: 200
XLogP3: 3.5
Topological Polar Surface Area: 35.2

6-Bromo-2-methyl-3-(trifluoromethoxy)aniline Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A010013404-1g	6-Bromo-2-methyl-3-(trifluoromethoxy)aniline	1805219-34-4	97%	1g	1,519.80 USD	2021-07-05

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Additional information on 6-Bromo-2-methyl-3-(trifluoromethoxy)aniline

Comprehensive Overview of 6-Bromo-2-methyl-3-(trifluoromethoxy)aniline (CAS No. 1805219-34-4): Properties, Applications, and Industry Insights

6-Bromo-2-methyl-3-(trifluoromethoxy)aniline, identified by its CAS No. 1805219-34-4, is a specialized organic intermediate with significant relevance in pharmaceutical and agrochemical research. This compound features a unique molecular structure combining a bromine substituent, a methyl group, and a trifluoromethoxy moiety, making it a versatile building block for synthesizing complex molecules. Its aniline derivative nature enhances its utility in cross-coupling reactions, a topic frequently searched by chemists exploring palladium-catalyzed transformations.

In recent years, the demand for fluorinated anilines like 6-Bromo-2-methyl-3-(trifluoromethoxy)aniline has surged due to their role in developing bioactive compounds. Searches for "trifluoromethoxy group applications" and "bromo-aniline synthesis" highlight industry interest in optimizing these motifs for drug discovery. The compound’s electron-withdrawing properties are particularly valuable in designing kinase inhibitors and herbicides, aligning with trending topics such as "precision agriculture chemicals" and "targeted cancer therapies."

From a synthetic perspective, CAS No. 1805219-34-4 is often discussed in forums addressing "regioselective bromination techniques" and "protecting group strategies for anilines." Its stability under acidic conditions makes it suitable for multistep organic synthesis, a key concern for researchers troubleshooting "reaction scalability issues." Analytical data (e.g., HPLC purity >98% and NMR spectral confirmation) further underscores its reliability as a reagent, addressing common queries about "QC standards for pharmaceutical intermediates."

Environmental and regulatory considerations are also pivotal. While not classified as hazardous, its brominated aromatic structure prompts discussions on "green chemistry alternatives" and "waste minimization in API production." These themes resonate with the growing emphasis on sustainable chemical manufacturing, frequently searched alongside terms like "catalytic C-H activation" and "solvent-free reactions."

In conclusion, 6-Bromo-2-methyl-3-(trifluoromethoxy)aniline exemplifies the intersection of structural complexity and functional adaptability in modern chemistry. Its applications span from small-molecule drug candidates to crop protection agents, reflecting broader trends in "high-value chemical intermediates" and "rational molecular design." Ongoing research into its derivatization pathways continues to inspire innovations across life sciences.